N-(octahydrobenzo[b][1,4]dioxin-6-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-4-propylthiadiazole-5-carboxamide
• InChI: InChI=1S/C14H21N3O3S/c1-2-3-10-13(21-17-16-10)14(18)15-9-4-5-11-12(8-9)20-7-6-19-11/h9,11-12H,2-8H2,1H3,(H,15,18)
• InChI Key: MHZGNAVDAXYHAD-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(SN=N1)C(=O)NC2CCC3C(C2)OCCO3
• Molecular Formula: C14H21N3O3S
• Molecular Weight: 311.40 g/mol

Description

The compound “N-(octahydrobenzo[b][1,4]dioxin-6-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide” is a complex organic molecule that contains several functional groups including a benzodioxane ring, a thiadiazole ring, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. For a similar compound, the crystal structure was determined to be triclinic.

Scientific Research Applications

Antitumor Activity

N-(octahydrobenzo[b][1,4]dioxin-6-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide and its derivatives show potential as antitumor agents. These compounds have been synthesized and evaluated for in vitro and in vivo antitumor activity. They demonstrate effectiveness against certain types of leukemia and carcinoma, possibly due to DNA-intercalating actions similar to other antitumor agents (Lee et al., 1992).

Antibacterial and Antifungal Activities

Several studies have synthesized and evaluated derivatives of this compound for their antibacterial and antifungal properties. Some derivatives have shown promising activity against bacterial strains like Staphylococcus aureus and Bacillus subtilis, as well as fungal strains including Candida albicans. This suggests potential use in addressing certain infections (Palkar et al., 2017).

Diuretic Activity

Research has also demonstrated the diuretic potential of derivatives of this compound. Certain derivatives have been synthesized and shown effective in vivo for diuretic applications (Yar & Ansari, 2009).

Antimicrobial Activity

Investigations into new derivatives of this compound have consistently shown antimicrobial activity. These studies often focus on combating microbial strains that are of medical relevance, suggesting potential applications in treating microbial infections (Abd Alhameed et al., 2019).

Waste Treatment

A notable application in waste treatment involves the use of related compounds for the removal of heavy metals from industrial wastes. This highlights an environmental application of these compounds in mitigating pollution (Zargoosh et al., 2015).

Future Directions

The future research directions for this compound could include further studies on its synthesis, characterization, and potential applications. It could be interesting to explore its potential biological activities, given the antibacterial activity of similar compounds.